Cas no 714244-06-1 (6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine)

• Product Name: 6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine
• CAS No: 714244-06-1
• MF: C₁₆H₂₆N₆O₃
• MW: 350.416042804718
• CID: 5476146
• Update Time: 2025-10-31

6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine
• 4-Pyrimidinamine, 6-(2,6-dimethyl-4-morpholinyl)-2-(4-methyl-1-piperidinyl)-5-nitro-

• Inchi： 1S/C16H26N6O3/c1-10-4-6-20(7-5-10)16-18-14(17)13(22(23)24)15(19-16)21-8-11(2)25-12(3)9-21/h10-12H,4-9H2,1-3H3,(H2,17,18,19)
• InChI Key： UTJOMBCEIJNHIG-UHFFFAOYSA-N
• SMILES： C1(N2CCC(C)CC2)=NC(N2CC(C)OC(C)C2)=C([N+]([O-])=O)C(N)=N1

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 580.9±60.0 °C(Predicted)
• pka: 6.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine

6-(2,6-Dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine: A Comprehensive Overview

6-(2,6-Dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine (CAS No. 714244-06-1) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles with two nitrogen atoms at positions 1 and 3. The presence of a nitro group at position 5 and the substitution patterns at positions 2 and 6 make this compound particularly interesting for its potential applications in drug discovery and advanced materials.

The chemical structure of 6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine is characterized by a pyrimidine ring system with three key substituents: a 2,6-dimethylmorpholin group at position 6, a 4-methylpiperidine group at position 2, and a nitro group at position 5. These substituents contribute to the compound's electronic properties, solubility, and biological activity. The morpholine ring, with its two methyl groups, introduces steric hindrance and enhances the molecule's stability. Similarly, the piperidine ring with a methyl substituent adds flexibility and potential for hydrogen bonding interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, pyrimidine-based drugs have been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral activities. The presence of a nitro group in this compound further enhances its potential as a pharmacophore due to the nitro group's ability to participate in redox reactions and influence the electronic properties of the molecule.

The synthesis of 6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yl)-5-nitropyrimidin-4-amine involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by successive substitutions at positions 5, 6, and 2 using appropriate reagents under controlled conditions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such advancements in synthetic methodology underscore the compound's accessibility for further research and development.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been evaluated for its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Additionally, its ability to act as a ligand for metal ions makes it a candidate for use in coordination chemistry and catalysis. Recent research has also explored its role in drug delivery systems, where its structural features enable it to serve as a carrier for bioactive molecules.

From an environmental perspective, understanding the degradation pathways of 6-(2,6-dimethylmorpholin-4-yl)-2-(4-methylpiperidin-1-yli)-5-nitropyrimidin-amine is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis and oxidation reactions leading to the formation of less complex products. These findings are essential for ensuring sustainable practices in chemical manufacturing.

In conclusion, CAS No. 714244-06_1, or 6-(2,6-dimethylmorpholin_yl)-2_(4-methylpiperid_in_yl)_5-nitropyrim id_in_amine, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for further research in medicinal chemistry, materials science, and environmental studies. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge.